![molecular formula C12H16N2O3 B262522 3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid](/img/structure/B262522.png)
3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid, also known as MPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The mechanism of action of 3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of neurotransmitter activity. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to modulate the activity of the neurotransmitters glutamate and GABA, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of neurotransmitter activity. Additionally, this compound has been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid is a relatively new compound, and as such, there are both advantages and limitations to using it in lab experiments. One advantage is its potential to be used as a scaffold molecule for the development of new drugs. Additionally, this compound has been shown to have a low toxicity profile, which makes it a promising candidate for further investigation. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its potential use in drug development.
Future Directions
There are several future directions for the investigation of 3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid, including further studies on its mechanism of action and potential use in drug development. Additionally, future studies could investigate the potential use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of new synthesis methods for this compound could lead to increased yields and purity, which would facilitate further research.
Synthesis Methods
3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid can be synthesized using a multi-step process involving the reaction of 2-pyridinecarboxaldehyde with methyl acetoacetate, followed by the addition of ammonium acetate and subsequent hydrogenation. This method has been optimized to yield high purity this compound with good yields.
Scientific Research Applications
3-Methyl-5-oxo-5-[(pyridin-2-ylmethyl)amino]pentanoic acid has been extensively studied for its potential applications in various scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters, which may have implications in the treatment of neurological disorders. Additionally, this compound has been investigated for its potential use as a scaffold molecule for the development of new drugs.
properties
Molecular Formula |
C12H16N2O3 |
---|---|
Molecular Weight |
236.27 g/mol |
IUPAC Name |
3-methyl-5-oxo-5-(pyridin-2-ylmethylamino)pentanoic acid |
InChI |
InChI=1S/C12H16N2O3/c1-9(7-12(16)17)6-11(15)14-8-10-4-2-3-5-13-10/h2-5,9H,6-8H2,1H3,(H,14,15)(H,16,17) |
InChI Key |
WQBFYJWMZVEVMO-UHFFFAOYSA-N |
SMILES |
CC(CC(=O)NCC1=CC=CC=N1)CC(=O)O |
Canonical SMILES |
CC(CC(=O)NCC1=CC=CC=N1)CC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.